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Compound of Interest

Compound Name: ELQ-650

Cat. No.: B15559006 Get Quote

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction
ELQ-650 is a promising endochin-like quinolone (ELQ) derivative demonstrating potent

antimicrobial activity against a variety of protozoan parasites, including Plasmodium and

Babesia species.[1] Its mechanism of action involves the inhibition of the cytochrome bc1

complex (Complex III) within the mitochondrial electron transport chain, a critical pathway for

cellular respiration in these organisms. Proper preparation of ELQ-650 stock solutions is

paramount for accurate and reproducible results in in vitro studies. This document provides a

detailed protocol for the preparation, storage, and handling of ELQ-650 stock solutions for

research applications.

Physicochemical Data and Solubility
A comprehensive understanding of the physicochemical properties of ELQ-650 is essential for

accurate stock solution preparation. The relevant data is summarized in the table below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15559006?utm_src=pdf-interest
https://www.benchchem.com/product/b15559006?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/38563132/
https://www.benchchem.com/product/b15559006?utm_src=pdf-body
https://www.benchchem.com/product/b15559006?utm_src=pdf-body
https://www.benchchem.com/product/b15559006?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559006?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Weight 443.39 g/mol Internal Data

Chemical Formula C₂₄H₁₇F₄NO₃ Internal Data

Appearance White to off-white solid Internal Data

Solubility
Soluble in Dimethyl Sulfoxide

(DMSO)

Inferred from similar

compounds

Experimental Protocol: Preparation of a 10 mM ELQ-
650 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of ELQ-650 in dimethyl

sulfoxide (DMSO). This concentration is a common starting point for serial dilutions in various

in vitro assays.

Materials:

ELQ-650 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination of the stock solution.
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Weighing ELQ-650: Accurately weigh 4.43 mg of ELQ-650 powder using a calibrated

analytical balance.

Transfer: Carefully transfer the weighed ELQ-650 powder into a sterile, amber

microcentrifuge tube. The use of amber tubes is recommended to protect the compound

from light, as many quinolone derivatives are photosensitive.

Solvent Addition: Add 1.0 mL of anhydrous, cell culture grade DMSO to the tube containing

the ELQ-650 powder.

Dissolution: Securely cap the tube and vortex thoroughly until the ELQ-650 powder is

completely dissolved. Visually inspect the solution to ensure there are no visible particles.

Gentle warming (e.g., in a 37°C water bath) may be used to aid dissolution if necessary, but

avoid excessive heat.

Aliquoting: To minimize freeze-thaw cycles, which can degrade the compound, aliquot the 10

mM stock solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile, amber

microcentrifuge tubes.

Labeling: Clearly label each aliquot with the compound name (ELQ-650), concentration (10

mM), solvent (DMSO), and the date of preparation.

Storage and Stability
Proper storage is critical to maintain the integrity and activity of the ELQ-650 stock solution.

Long-term Storage: For long-term storage, the aliquoted stock solutions should be stored at

-20°C or -80°C. Studies on other quinolone derivatives have shown that storage at these

temperatures preserves their stability for extended periods.[2][3][4]

Short-term Storage: If the stock solution is to be used within a few days, it can be stored at

4°C.

Light Protection: Always protect the stock solutions from light by using amber vials or by

wrapping the containers in aluminum foil.[3]
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Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles as this can lead to degradation of

the compound. Using single-use aliquots is the most effective way to prevent this.[3]

Mechanism of Action: Inhibition of the Cytochrome
bc1 Complex
ELQ-650 targets the cytochrome bc1 complex (Complex III) of the mitochondrial electron

transport chain in parasites.[1] This complex plays a vital role in cellular respiration by

transferring electrons from ubiquinol to cytochrome c, a process coupled with the pumping of

protons across the inner mitochondrial membrane. This proton gradient is essential for the

production of ATP. By inhibiting the cytochrome bc1 complex, ELQ-650 disrupts the electron

flow, leading to a collapse of the mitochondrial membrane potential, a reduction in ATP

synthesis, and the generation of reactive oxygen species (ROS), ultimately causing parasite

death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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